Cas no 2648929-06-8 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• CAS No: 2648929-06-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6245156
• PubChem ID: 165549256
• Update Time: 2025-11-05

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• (2R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}propanoic acid
• EN300-1486632
• 2648929-06-8

• Inchi： 1S/C24H28N2O5/c1-4-24(3,22(29)26-15(2)21(27)28)14-25-23(30)31-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)/t15-,24?/m1/s1
• InChI Key： QMRTXGXSLBTABA-GZAIGYLVSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)C)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid

Comprehensive Guide to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic Acid (CAS No. 2648929-06-8)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS No. 2648929-06-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in modern drug discovery and biochemical studies. Its unique structure and properties make it a valuable tool for researchers working on peptide-based therapeutics and bioconjugation.

The Fmoc group in (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid serves as a protective moiety for the amino group, enabling selective reactions during solid-phase peptide synthesis (SPPS). This compound is particularly useful in the synthesis of complex peptides and modified amino acids, which are critical for developing targeted drug delivery systems and biomarkers. Researchers often search for high-purity Fmoc-amino acids like this one to ensure the success of their experiments.

One of the key advantages of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid is its compatibility with automated peptide synthesizers, which are increasingly popular in high-throughput screening and combinatorial chemistry. The compound's stability under mild reaction conditions makes it a preferred choice for laboratories focusing on peptide-based drug development. Recent trends in personalized medicine and biopharmaceuticals have further increased the demand for such specialized reagents.

In addition to its role in peptide synthesis, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid is also used in proteomics research and enzyme studies. Its ability to incorporate into peptide chains without side reactions makes it ideal for investigating protein-protein interactions and enzyme mechanisms. Scientists frequently look for reliable suppliers of this compound to support their cutting-edge research.

The global market for Fmoc-protected amino acids is expanding rapidly, driven by advancements in biotechnology and therapeutic peptide development. (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid is part of this growing sector, with applications in cancer research, neurodegenerative disease studies, and vaccine development. Researchers often inquire about bulk availability and custom synthesis options for this compound to meet their project needs.

Quality control is a critical aspect when working with (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid. Laboratories require high-performance liquid chromatography (HPLC) and mass spectrometry (MS) data to verify the compound's purity and identity. Many researchers search for certificates of analysis (CoA) and technical specifications before purchasing such specialized chemicals.

Storage and handling of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid require proper conditions to maintain its stability. The compound is typically stored at low temperatures and protected from moisture and light. These precautions ensure the longevity of the reagent and prevent degradation, which is a common concern among researchers working with sensitive organic compounds.

Future applications of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid may include its use in nanotechnology and material science, where peptide-based materials are gaining attention. The compound's versatility makes it a potential candidate for developing smart biomaterials and bioactive surfaces, areas that are currently trending in scientific literature and patent filings.

For researchers seeking alternatives or complementary compounds, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid can be compared with other Fmoc-amino acid derivatives with similar protective groups. Understanding the subtle differences in reactivity and solubility among these compounds is essential for optimizing synthetic protocols and achieving desired results in peptide chemistry.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid (CAS No. 2648929-06-8) represents an important tool in modern chemical biology and pharmaceutical research. Its applications span from basic science to applied medicine, making it a valuable asset for laboratories worldwide. As the field of peptide therapeutics continues to evolve, the demand for high-quality Fmoc-protected building blocks like this compound is expected to grow significantly.